1-(2-Amino-ethyl)-cyclohexanol
Overview
Description
Synthesis Analysis
While specific synthesis methods for “1-(2-Amino-ethyl)-cyclohexanol” are not available, similar compounds such as “1-(2-Aminoethyl)piperazine” and “2-(2-Aminoethylamino)ethanol” are synthesized through reactions involving ethylene dichloride and ammonia , or esterification reactions in the hydroxyl group .
Scientific Research Applications
Chromatography and Amino Acid Separation
1-(2-Amino-ethyl)-cyclohexanol has been utilized in chromatographic processes. Mizell and Simpson (1961) demonstrated the use of cyclohexylamine, a compound related to this compound, in the paper chromatographic separation of amino acids. This technique offers improved separation, reproducibility, and distinctive colors for amino acids after ninhydrin treatment, facilitating easier identification (Mizell & Simpson, 1961).
Chemical Synthesis and Drug Development
In the field of drug development, compounds related to this compound have been synthesized for various purposes. For instance, the synthesis of ethyl cis-(1S,2R/1R,2S)-2-aminocyclohex-1-yl-N-(thymin-1-yl-acetyl) glycinate was reported by Govindaraju et al. (2003) for DNA/RNA hybridization studies (Govindaraju et al., 2003).
Analytical Chemistry
In analytical chemistry, Hakimi et al. (2014) explored the synthesis of 2-((2-((2-hydroxyethyl)amino)ethyl)amino)cyclohexanol and its complexes with palladium, cadmium, and mercury. This research provides insight into the redox properties and structural aspects of these complexes, which can be crucial for various analytical applications (Hakimi et al., 2014).
Organic Synthesis
The compound has also been used in the field of organic synthesis. For example, Tao Yong (2009) improved the synthesis of 1-[2-amino-1-(4-methoxyphenyl)-ethyl]-cyclohexanol, an intermediate in the production of venlafaxine, using cost-effective methods (Tao Yong, 2009).
Solvent Studies
Zhu et al. (2019) conducted studies on the solubility of 2-amino-3-methylbenzoic acid in various solvents, including cyclohexane, to understand its purification process. This research is significant for industrial applications where solvent selection is critical (Zhu et al., 2019).
Future Directions
Properties
IUPAC Name |
1-(2-aminoethyl)cyclohexan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO/c9-7-6-8(10)4-2-1-3-5-8/h10H,1-7,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNRPKAVJEIUVQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CCN)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001308996 | |
Record name | 1-(2-Aminoethyl)cyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001308996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39884-50-9 | |
Record name | 1-(2-Aminoethyl)cyclohexanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39884-50-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-Aminoethyl)cyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001308996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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